Cas no 21344-60-5 (3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide)

• Product Name: 3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide
• CAS No: 21344-60-5
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 911691
• Update Time: 2025-06-12

3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzo[d]thiazol-2-yl)-N-hydroxypropanamide
• 3-Benzothiazol-2-yl-N-hydroxy-propionamide
• 3-(1,3-benzothiazol-2-yl)-N-hydroxypropanamide
• 3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide

• Inchi： 1S/C10H10N2O2S/c13-9(12-14)5-6-10-11-7-3-1-2-4-8(7)15-10/h1-4,14H,5-6H2,(H,12,13)
• InChI Key： UWYAWMFQGRZKQA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1CCC(NO)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Topological Polar Surface Area: 90.5

Additional information on 3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide

Comprehensive Overview of 3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide (CAS No. 21344-60-5)

3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide, with the CAS number 21344-60-5, is a bioactive compound garnering significant attention in pharmaceutical and biochemical research. This molecule, characterized by its benzothiazole core and hydroxamic acid functional group, exhibits unique properties that make it a subject of interest for drug discovery and therapeutic applications. Researchers are particularly intrigued by its potential role in modulating enzymatic activity, especially in the context of epigenetic regulation and cancer therapy.

The structural features of 3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide contribute to its versatility. The benzothiazole moiety is known for its electron-rich aromatic system, which enhances binding affinity to biological targets. Meanwhile, the N-hydroxypropanamide group serves as a critical pharmacophore, often associated with histone deacetylase (HDAC) inhibition. This dual functionality positions the compound as a promising candidate for investigating disease mechanisms and developing novel small-molecule therapeutics.

Recent studies highlight the growing demand for HDAC inhibitors in oncology, a trend reflected in search engine queries like "HDAC inhibitors for cancer treatment" and "benzothiazole-based drug discovery." These topics align with the compound’s potential applications, making it a focal point for both academic and industrial research. Additionally, the rise of precision medicine has spurred interest in targeted therapies, where 3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide could play a pivotal role due to its selective interaction with cellular pathways.

From a synthetic chemistry perspective, the compound’s CAS No. 21344-60-5 serves as a unique identifier for procurement and regulatory compliance. Laboratories often search for "synthesis of benzothiazole derivatives" or "hydroxamic acid stability," underscoring the need for detailed technical data. Its stability under physiological conditions and solubility profile are frequently discussed in forums, emphasizing the importance of structure-activity relationship (SAR) studies.

Beyond oncology, 3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide has potential applications in neurodegenerative disease research, particularly in modulating protein aggregation. Searches for "neuroprotective agents" and "small molecules for Alzheimer’s" reflect this emerging interest. The compound’s ability to cross the blood-brain barrier (BBB)—a hot topic in central nervous system (CNS) drug development—further enhances its appeal.

In summary, 3-(Benzo[d]thiazol-2-yl)-N-hydroxypropanamide (CAS 21344-60-5) represents a multifaceted tool for modern drug discovery. Its relevance to epigenetics, cancer, and neurological disorders, combined with its pharmacophore-rich structure, ensures its continued prominence in scientific literature and high-throughput screening initiatives. As research progresses, this compound may unlock new avenues for personalized medicine and therapeutic innovation.